11-Ethyl-7-methylspiro[5,5]undec-8-en-1-ol

• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 5-ethyl-1-methylspiro[5.5]undec-2-en-11-ol
• InChI: InChI=1S/C14H24O/c1-3-12-8-6-7-11(2)14(12)10-5-4-9-13(14)15/h6-7,11-13,15H,3-5,8-10H2,1-2H3
• InChI Key: IVIQQBKVQRQBIP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC=CC(C12CCCCC2O)C

Description

11-Ethyl-7-methylspiro[5,5]undec-8-en-1-ol is a useful research compound. Its molecular formula is C14H24O and its molecular weight is 208.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

11-Ethyl-7-methylspiro[5,5]undec-8-en-1-one was reduced with LiAlH4 according to the general procedure (example 2, procedure 3) to give the title compound in 92% yield, as a 4:1 mixture of isomers. The crude product was purified by bulb-to-bulb distillation (B.p.=102° C./0.03 mbar).